Kaempferol 3-β-Sophoroside
Kaempferol 3-β-Sophoroside
Kaempferol 3-O-beta-D-glucosyl-(1->2)-beta-D-glucoside is a sophoroside that is kaempferol attached to a beta-D-sophorosyl residue at position 3 via a glycosidic linkage. It has a role as a plant metabolite. It is a trihydroxyflavone and a sophoroside.
Brand Name:
Vulcanchem
CAS No.:
19895-95-5
VCID:
VC0106924
InChI:
InChI=1S/C27H30O16/c28-7-14-17(33)20(36)22(38)26(40-14)43-25-21(37)18(34)15(8-29)41-27(25)42-24-19(35)16-12(32)5-11(31)6-13(16)39-23(24)9-1-3-10(30)4-2-9/h1-6,14-15,17-18,20-22,25-34,36-38H,7-8H2/t14-,15-,17-,18-,20+,21+,22-,25-,26+,27+/m1/s1
SMILES:
C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O
Molecular Formula:
C27H30O16
Molecular Weight:
610.5 g/mol
Kaempferol 3-β-Sophoroside
CAS No.: 19895-95-5
Reference Standards
VCID: VC0106924
Molecular Formula: C27H30O16
Molecular Weight: 610.5 g/mol
| CAS No. | 19895-95-5 |
|---|---|
| Product Name | Kaempferol 3-β-Sophoroside |
| Molecular Formula | C27H30O16 |
| Molecular Weight | 610.5 g/mol |
| IUPAC Name | 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C27H30O16/c28-7-14-17(33)20(36)22(38)26(40-14)43-25-21(37)18(34)15(8-29)41-27(25)42-24-19(35)16-12(32)5-11(31)6-13(16)39-23(24)9-1-3-10(30)4-2-9/h1-6,14-15,17-18,20-22,25-34,36-38H,7-8H2/t14-,15-,17-,18-,20+,21+,22-,25-,26+,27+/m1/s1 |
| Standard InChIKey | LKZDFKLGDGSGEO-UJECXLDQSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O |
| SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O |
| Description | Kaempferol 3-O-beta-D-glucosyl-(1->2)-beta-D-glucoside is a sophoroside that is kaempferol attached to a beta-D-sophorosyl residue at position 3 via a glycosidic linkage. It has a role as a plant metabolite. It is a trihydroxyflavone and a sophoroside. |
| Synonyms | 3-[(2-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; 3,4’,5,7-Tetrahydroxyflavone 3-β-D-sophoroside;_x000B_Astragalin-2’’-O-β-D-glucopyranoside; 3,4’,5,7-Tetrahydroxy-flavone 3-Sophoroside_x000B_3,4’,5,7-Tet |
| PubChem Compound | 5282155 |
| Last Modified | Nov 11 2021 |
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